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Compound of Interest

Compound Name: FMF-02-063-1

CAS No.: 1980884-01-2

Cat. No.: B607485

Get Quote

Investigational EGFR Inhibitor / High-Potency Small Molecule

Executive Safety Summary
FMF-02-063-1 is a research-grade, investigational small molecule, chemically categorized as a

covalent or allosteric kinase inhibitor (specifically targeting EGFR lineages). As an experimental

compound lacking a full commercial Safety Data Sheet (SDS), it must be handled under

Universal Precautions for High-Potency Active Pharmaceutical Ingredients (HPAPIs).[1]

Immediate Disposal Directive:

DO NOT dispose of down the drain or in municipal trash.

DO NOT bleach-treat to "deactivate" (chemical stability renders oxidative bleaching

unreliable).[1]

MANDATORY: All waste must be segregated for High-Temperature Incineration via a

licensed hazardous waste contractor.
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To ensure scientific integrity in our disposal plan, we must understand the physicochemical

nature of the agent.[1]

Property Description Operational Implication

Chemical Class

Small Molecule Kinase

Inhibitor

(Anilinopyrimidine/Quinazoline

scaffold derivative).

High biological activity at

nanomolar (nM)

concentrations.[1]

Physical State

Solid (White/Off-white powder);

Dissolved in DMSO for assays.

[1]

Inhalation Hazard: Powder

form requires biosafety

cabinet/fume hood.

Solubility
Hydrophobic; Soluble in

DMSO, Ethanol.

Dermal Hazard: DMSO acts as

a carrier solvent, potentially

transporting the compound

through intact skin.

Stability
Chemically stable in aqueous

solution for hours/days.[1]

Persistence: Will not degrade

rapidly in sewage systems;

poses aquatic toxicity risks.

Hazard Coding
Toxic / Irritant / Suspected

Reprotoxin.

Treat as RCRA Hazardous

Waste (P-List or U-List

equivalent).

ngcontent-ng-c567981813="" class="ng-star-inserted">

Expert Insight: Unlike standard reagents, FMF-02-063-1 is designed to modulate biological

signaling (EGFR pathways). Even trace amounts in water systems can affect aquatic life.

Therefore, "Dilution is NOT the solution to pollution" in this context.
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Protocol A: Solid Waste (Stock Powder & Contaminated Debris)
Applicable to: Expired stock powder, weighing boats, contaminated gloves, and paper towels.

Containment: Place solid waste immediately into a clear, 6-mil polyethylene bag.

Secondary Containment: Seal the first bag and place it inside a rigid, wide-mouth high-

density polyethylene (HDPE) container.

Labeling: Affix a hazardous waste label.

Text: "Hazardous Waste - Toxic Solid (Trace FMF-02-063-1)."[1]

Codes: If applicable, use waste code U058 (Cyclophosphamide equivalent) or generic

D001/D003 depending on local classification for cytotoxic agents.

Disposal: Transfer to the institution's hazardous waste accumulation area for incineration.

Protocol B: Liquid Waste (Stock Solutions & Mother Liquors)
Applicable to: High-concentration DMSO stocks (>10 µM).

Segregation: Do not mix with aqueous acid/base waste.[1] Keep in a dedicated "Organic

Solvent / Toxic" stream.[1]

Container: Use an amber glass or HDPE carboy compatible with DMSO.[1]

Transfer:

Pour waste into the container using a funnel within a fume hood.[1]

Triple rinse the original vial with a small volume of DMSO or Ethanol; add rinsate to the

waste container.

Labeling: "Flammable Organic Waste (DMSO/Ethanol) with Trace Toxic Kinase Inhibitor."

Protocol C: Trace Aqueous Waste (Cell Culture Media)
Applicable to: Media containing nanomolar concentrations (<10 µM).
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Deactivation (Optional but Recommended): While incineration is preferred, large volumes of

aqueous waste can be difficult to ship.[1]

Method: Collect in a dedicated carboy.[1] Add 10% Bleach (Sodium Hypochlorite) to a final

concentration of 1% and let stand for 24 hours.[1] Note: This ensures biological kill of cells,

though it may not fully degrade the inhibitor.

Disposal: Even after bleaching, DO NOT POUR DOWN THE DRAIN. The chemical residue

remains.[1] Label as "Quenched Aqueous Waste" and hand over to EHS for chemical

treatment/disposal.[1]

Visualizing the Waste Stream
The following decision matrix illustrates the logical flow for segregating FMF-02-063-1 waste.
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Figure 1: Decision matrix for segregating FMF-02-063-1 waste streams based on physical state

and concentration.

Emergency Spill Response (Operational Plan)
In the event of a spill, immediate action is required to prevent exposure and contamination.[1]

[2][3][4]

A. Solid Spill (Powder)[1]
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Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves, lab coat, and N95 respirator (or PAPR if available).[1]

Cover: Gently cover the spill with damp paper towels to prevent dust aerosolization.[1]

Clean: Scoop up material using a plastic scraper.[1] Place in a hazardous waste bag.

Wash: Clean the surface with a detergent solution (e.g., Alconox) followed by water.[1]

B. Liquid Spill (DMSO Solution)

Absorb: Use an inert absorbent (vermiculite or chem-pads).[1] Do not use paper towels

alone if the solvent is DMSO, as it may degrade the paper and penetrate gloves.[1]

Decontaminate: Scrub area with soap and water.

Disposal: All absorbent materials must be treated as Protocol A (Solid Waste).[1]
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(Note: FMF-02-063-1 is an investigational compound.[1] In the absence of a specific EPA waste

code, it defaults to the strictest category of "Regulated Medical Waste" or "Hazardous Chemical

Waste" under the "Cradle-to-Grave" liability standard.)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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